Cas no 2229238-28-0 (1-4-(azetidin-3-yloxy)phenylpyrrolidine)

• Product Name: 1-4-(azetidin-3-yloxy)phenylpyrrolidine
• CAS No: 2229238-28-0
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6083669
• PubChem ID: 165970905
• Update Time: 2025-05-24

1-4-(azetidin-3-yloxy)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-4-(azetidin-3-yloxy)phenylpyrrolidine
• EN300-1786203
• 1-[4-(azetidin-3-yloxy)phenyl]pyrrolidine
• 2229238-28-0

• Inchi： 1S/C13H18N2O/c1-2-8-15(7-1)11-3-5-12(6-4-11)16-13-9-14-10-13/h3-6,13-14H,1-2,7-10H2
• InChI Key： FCAVUCZUKRLTOH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N1CCCC1)C1CNC1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-4-(azetidin-3-yloxy)phenylpyrrolidine

1-4-(Azetidin-3-yloxy)phenylpyrrolidine: A Comprehensive Overview

The compound with CAS number 2229238-28-0, known as 1-4-(azetidin-3-yloxy)phenylpyrrolidine, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This molecule is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, which is widely used in pharmaceuticals, agrochemicals, and materials science. The azetidin-3-yloxy group attached to the phenyl ring introduces additional complexity and functionality to the molecule, making it a subject of interest for researchers exploring novel chemical entities.

Recent studies have highlighted the importance of 1-4-(azetidin-3-yloxy)phenylpyrrolidine in drug discovery. Its structure allows for potential interactions with various biological targets, including enzymes and receptors, which could lead to the development of new therapeutic agents. For instance, researchers have investigated its ability to modulate ion channels, a key area in neurology and cardiology. The azetidin-3-yloxy group has been shown to enhance the molecule's lipophilicity, improving its bioavailability and making it a promising candidate for drug delivery systems.

In addition to its pharmacological applications, 1-4-(azetidin-3-yloxy)phenylpyrrolidine has also been explored in materials science. Its rigid structure and nitrogen-containing rings make it suitable for use in polymer synthesis and as a building block for advanced materials. Scientists have reported its use in creating self-healing polymers, where the molecule's ability to form hydrogen bonds contributes to the material's resilience and durability.

The synthesis of 1-4-(azetidin-3-yloxy)phenylpyrrolidine involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound is accessible for large-scale applications. The use of microwave-assisted synthesis has further streamlined the production process, reducing reaction times and energy consumption.

From an environmental perspective, the compound's biodegradability and ecological impact have been assessed in recent studies. Results indicate that 1-4-(azetidin-3-yloxy)phenylpyrrolidine exhibits moderate biodegradability under aerobic conditions, making it a more sustainable option compared to traditional organic compounds. This finding is particularly relevant for industries seeking eco-friendly alternatives in their chemical processes.

Looking ahead, the versatility of 1-4-(azetidin-3-yloxy)phenylpyrrolidine presents numerous opportunities for further research and development. Its potential applications in nanotechnology, catalysis, and green chemistry are currently being explored by leading research institutions worldwide. As advancements in synthetic chemistry continue to evolve, this compound is expected to play an increasingly important role in shaping the future of materials science and pharmaceuticals.